6-Phenyl-4-(thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile

Specification

• CAS No.: 131841-89-9
• Molecular Formula: C16H10N2S2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 6-phenyl-2-sulfanylidene-4-thiophen-2-yl-1H-pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C16H10N2S2/c17-10-13-12(15-7-4-8-20-15)9-14(18-16(13)19)11-5-2-1-3-6-11/h1-9H,(H,18,19)
• Standard InChI Key: DNUHQJYNULOYOB-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CS3)C#N)S
• SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=S)N2)C#N)C3=CC=CS3
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=S)N2)C#N)C3=CC=CS3

Introduction

Chemical Identification and Structural Characteristics

6-Phenyl-4-(thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile is a complex heterocyclic compound featuring multiple structural elements that contribute to its potential biological activity. The compound is identified by several key parameters that enable its standardized recognition across chemical databases and research publications.

The compound is uniquely identified through several chemical registry systems and descriptors that facilitate its documentation and reference in scientific literature. These identifiers ensure precise communication about the compound across different research contexts.

Parameter	Value
CAS Registry Number	131841-89-9
Molecular Formula	C₁₆H₁₀N₂S₂
Molecular Weight	294.39-294.401 g/mol
IUPAC Name	6-phenyl-4-(thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile
Synonyms	3-Pyridinecarbonitrile, 1,2-dihydro-6-phenyl-4-(2-thienyl)-2-thioxo-

Physical and Chemical Properties

Understanding the physical and chemical properties of 6-phenyl-4-(thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile is essential for assessing its behavior in different environments and its potential for various applications. The available data indicates a compound with characteristics typical of heterocyclic structures containing both nitrogen and sulfur atoms.

Physical Appearance and State

Based on supplier information, 6-phenyl-4-(thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile may exist in various physical forms depending on synthesis and purification methods. Commercial preparations have been described as both solid/powder and liquid formulations. This variability in physical state may relate to different grades or purities of the compound, which can affect its handling and application in research settings.

Synthesis Methods

The synthesis of 6-phenyl-4-(thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile involves specific reaction conditions and starting materials. The available literature indicates established routes for its preparation, though complete details of optimization and scale-up considerations remain limited.

Synthetic Pathway

According to the available literature, the synthesis of 6-phenyl-4-(thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile is achieved through a multi-step reaction process starting from (2E)-1-phenyl-3-(thiophen-2-yl)prop-2-en-1-one. The synthetic route comprises two main steps:

• First step: Reaction with morpholine in ethanol for 5 hours at 20°C, achieving approximately 82% yield

• Second step: Reaction with sulfur and an organic base in ethanol under heating conditions, yielding approximately 68% of the final product

Supplier	Location	Minimum Order	Purity Assay	Form
Chemlyte Solutions	China	100 Gram	99.0%	Liquid
Kono Chem Co.,Ltd	China	Not specified	99.90%	Solid or liquid
Amadis Chemical Co., Ltd.	China	10 Milligram	97%	Powder or liquid

This information demonstrates the compound's availability in different quantities and purities, allowing researchers to select the appropriate grade for their specific applications.

Quality Specifications

The compound is available in different purity grades, ranging from 97% to 99.90% according to supplier information. Higher purity grades are typically used for more sensitive applications such as pharmaceutical research or analytical standards, while lower purity grades may be suitable for general chemical research or as synthetic intermediates.

The variation in physical form (liquid, solid, or powder) may reflect different preparation methods or formulations designed for specific applications. This diversity in available forms provides flexibility for researchers with different handling requirements or experimental constraints.